Cas no 6636-72-2 ( )

  structure
  structure
Product Name: 
CAS No:6636-72-2
MF:C8H16N2O4
MW:204.223642349243
CID:963846
PubChem ID:227164
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[carboxymethyl(methyl)amino]ethyl-methylamino]acetic acid
    • ((2-((Carboxymethyl)(methyl)amino)ethyl)(methyl)amino)acetic acid
    • 2,2'-[ethane-1,2-diylbis(methylimino)]diacetic acid(non-preferred name)
    • AC1L5FAL
    • AC1Q5WJN
    • AR-1D0972
    • CTK2F5834
    • NSC18479
    • NSC-18479
    • NSC 18479
    • DTXSID20216585
    • SCHEMBL918386
    • 2-[2-[carboxymethyl(methyl)amino]ethyl-methyl-amino]acetic acid
    • 6636-72-2
    •  
    • Inchi: 1S/C8H16N2O4/c1-9(5-7(11)12)3-4-10(2)6-8(13)14/h3-6H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: AVHSSMVTBDPMIP-UHFFFAOYSA-N
    • SMILES: OC(CN(C)CCN(C)CC(=O)O)=O

Computed Properties

  • Exact Mass: 204.11108
  • Monoisotopic Mass: 204.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.1
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 81.08
  • LogP: -0.98080
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